Cas no 2138531-92-5 (2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138531-92-5
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• CID: 5770901
• PubChem ID: 165870673
• Update Time: 2025-10-22

2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride
• 2138531-92-5
• EN300-1197506
• 2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride

• Inchi： 1S/C11H13ClN2O2S/c1-8(2)7-9-11(17(12,15)16)14-6-4-3-5-10(14)13-9/h3-6,8H,7H2,1-2H3
• InChI Key： FXOMWJCGDALIET-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CC(C)C)N=C2C=CC=CN12)(=O)=O

Computed Properties

• Exact Mass: 272.0386265g/mol
• Monoisotopic Mass: 272.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride

Comprehensive Guide to 2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138531-92-5)

2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138531-92-5) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a scaffold renowned for its bioactivity and versatility in drug discovery. Researchers value its sulfonyl chloride group for enabling efficient amide bond formation and cross-coupling reactions, making it pivotal in synthesizing novel therapeutic agents.

The growing interest in imidazo[1,2-a]pyridine derivatives stems from their applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, areas dominating recent pharmaceutical trends. With the rise of AI-driven drug discovery, compounds like CAS 2138531-92-5 are increasingly searched for their potential in high-throughput screening and fragment-based drug design. Its 2-methylpropyl substituent enhances lipophilicity, a critical factor in optimizing blood-brain barrier permeability—a hot topic in CNS drug development.

From a synthetic chemistry perspective, 2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride serves as a key intermediate for constructing heterocyclic sulfonamides. These motifs are prevalent in FDA-approved drugs for conditions like diabetes and inflammatory diseases, aligning with current healthcare demands. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound, reflecting the industry's emphasis on quality-by-design (QbD) principles.

Environmental and regulatory considerations also shape its applications. The compound’s stability under green chemistry conditions makes it suitable for sustainable synthesis workflows—a priority for modern labs. Searches for CAS 2138531-92-5 solubility and storage guidelines frequently arise, underscoring the need for precise technical data. Proper handling in anhydrous environments is crucial to maintain its reactivity, a detail often queried by synthetic chemists.

In material science, derivatives of imidazo[1,2-a]pyridine are explored for organic electronics, linking this compound to cutting-edge optoelectronic materials research. Patent analyses reveal its use in photovoltaic cells and OLEDs, areas gaining traction due to renewable energy trends. This multidisciplinary relevance boosts its visibility in academic databases and industrial catalogs alike.

For researchers sourcing 2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride, understanding its structure-activity relationship (SAR) is vital. Computational tools like molecular docking leverage its structural features to predict interactions with biological targets, a method increasingly integrated with machine learning algorithms. Such applications position this compound at the intersection of cheminformatics and precision medicine.

Supply chain dynamics further highlight its importance. With global API production shifting toward specialty intermediates, reliable suppliers of CAS 2138531-92-5 are essential partners for drug manufacturers. Queries about batch-to-batch consistency and scalability reflect industry concerns about regulatory compliance and cost-efficiency in large-scale synthesis.

In summary, 2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride exemplifies how niche chemical entities drive innovation across sectors. Its dual role in small-molecule therapeutics and advanced materials ensures sustained relevance, while evolving analytical and computational methods continue to unlock new potentials for this versatile building block.